Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-2-carboxylate

• IUPAC Name: ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H21BO4S/c1-6-20-15(19)14-10-11-12(8-7-9-13(11)23-14)18-21-16(2,3)17(4,5)22-18/h7-10H,6H2,1-5H3
• InChI Key: DBUVFSFDPVRNLY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C=C(SC3=CC=C2)C(=O)OCC
• Molecular Formula: C17H21BO4S
• Molecular Weight: 332.2 g/mol

Description

“Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b]thiophene-2-carboxylate” is a chemical compound with the molecular formula C15H21BO4. It is related to other compounds such as 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole and 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Synthesis Analysis

The synthesis of this compound and related compounds has been studied in the literature. For example, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been used as a raw substitute material for 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed based on its molecular formula C15H21BO4. It is related to other compounds such as 3-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol (C14H21BO3) and 1-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1,2,3,6-tetrahydropyridine (C13H24BNO2).

Chemical Reactions Analysis

The chemical reactions involving this compound and related compounds have been studied. For example, borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure and related compounds. For example, the molecular weight of this compound is 276.14 g/mol. Other properties such as bond distances and bond angles are generally in agreement with similar crystals of thiophene.

Scientific Research Applications

Optical Tweezers and Microchemistry

• Researchers have recently explored non-contact approaches using optical tweezers. These tweezers can manipulate individual molecules or nanoparticles without physical contact. .

DNA Detection and Biosensing

• The boronic acid group can interact with cis-diols, including those present in ribose sugars of DNA. Scientists have developed catalytic DNA molecules (deoxyribozymes) based on this compound. These deoxyribozymes can reveal the presence of specific target molecules through fluorescence or color changes. .

Safety and Hazards

The safety and hazards associated with this compound and related compounds have been reported. For example, 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane is classified as Acute Tox. 4 Oral - Carc. 2 - Eye Irrit. 2 - Flam. Liq. 2 - STOT SE 3 - Water-react 2, indicating potential toxicity and flammability.

Mechanism of Action

Target of Action

Boronic esters are generally known to be highly valuable building blocks in organic synthesis .

Mode of Action

The compound is known to undergo protodeboronation, a process that involves the removal of a boron group from the molecule . This process is catalyzed and involves a radical approach . The protodeboronation of boronic esters is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .

Biochemical Pathways

The suzuki–miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction, often involves organoboron reagents . This suggests that the compound may play a role in such reactions.

Pharmacokinetics

It’s important to note that the ph strongly influences the rate of hydrolysis of boronic pinacol esters, which is considerably accelerated at physiological ph . This could potentially impact the bioavailability of the compound.

Result of Action

The protodeboronation process it undergoes can be used in the formal total synthesis of various compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For instance, the rate of hydrolysis of boronic pinacol esters, which the compound can undergo, is strongly influenced by pH . Therefore, the compound’s action could be influenced by the pH of its environment.